Cas no 913625-91-9 (Pyrimidine, 2-[[(3,5-dinitrophenyl)methyl]thio]-4,6-dimethyl-)

Pyrimidine, 2-[[(3,5-dinitrophenyl)methyl]thio]-4,6-dimethyl- structure
913625-91-9 structure
Product Name:Pyrimidine, 2-[[(3,5-dinitrophenyl)methyl]thio]-4,6-dimethyl-
CAS No:913625-91-9
MF:C13H12N4O4S
MW:320.323781013489
CID:1968625
Update Time:2024-12-28

Pyrimidine, 2-[[(3,5-dinitrophenyl)methyl]thio]-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-[[(3,5-dinitrophenyl)methyl]thio]-4,6-dimethyl-
    • Inchi: 1S/C13H12N4O4S/c1-8-3-9(2)15-13(14-8)22-7-10-4-11(16(18)19)6-12(5-10)17(20)21/h3-6H,7H2,1-2H3
    • InChI Key: ZAFCFKCWYVBMFB-UHFFFAOYSA-N
    • SMILES: C1(SCC2=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C2)=NC(C)=CC(C)=N1

Experimental Properties

  • Density: 1.44±0.1 g/cm3(Predicted)
  • Melting Point: 142-145 °C(Solv: ethanol (64-17-5); water (7732-18-5))
  • Boiling Point: 527.8±50.0 °C(Predicted)
  • pka: 1.43±0.50(Predicted)
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